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Compound of Interest

Compound Name: M 25

Cat. No.: B1574474

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals utilizing M25 grade
concrete in hot and cold weather conditions. The information is presented in a question-and-
answer format to directly address specific issues that may arise during experimental setups
and applications.

Section 1: Hot Weather Concreting with M25

Hot weather presents significant challenges to the placement and curing of M25 concrete,
primarily due to accelerated hydration of cement and increased evaporation of mix water.
These factors can lead to rapid stiffening, reduced workability, and potential for cracking.

Frequently Asked Questions (FAQs) - Hot Weather

Q1: At what ambient conditions should | start implementing hot weather concreting practices for
M25 concrete?

Al: According to IS 7861 (Part 1), hot weather concreting practices are recommended when
the ambient temperature is above 40°C (104°F). However, it is also crucial to consider other
factors such as high wind velocity, low relative humidity, and high concrete temperature, as
these can exacerbate the negative effects.

Q2: What are the primary issues encountered when placing M25 concrete in hot weather?

A2: The primary issues include:
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» Increased water demand: Higher temperatures accelerate evaporation, leading to a demand
for more water to maintain workability. Adding excessive water can decrease the final
strength of the concrete.[1]

o Accelerated setting: The rate of cement hydration increases with temperature, causing the
concrete to set faster. This reduces the time available for placing and finishing.[2][3]

o Slump loss: The workability of the concrete, measured by the slump test, decreases more
rapidly at higher temperatures.

» Plastic shrinkage cracking: If the rate of evaporation from the concrete surface is higher than
the rate of bleeding (water rising to the surface), shrinkage cracks can form while the
concrete is still in its plastic state.[4][5][6][7][8]

o Thermal cracking: A significant temperature difference between the interior and the surface
of the concrete can lead to thermal stresses and cracking upon cooling.[9][10][11][12][13]

Q3: How can | control the temperature of the M25 concrete mix?
A3: Several techniques can be employed to lower the temperature of the concrete mix:

o Cooling the aggregates: Aggregates constitute the largest proportion of the mix, so cooling
them is highly effective. This can be done by shading stockpiles or by sprinkling them with
water.[1]

» Using chilled water: The mixing water has a significant impact on the concrete temperature.
Using chilled water or replacing a portion of it with ice is a common practice.

e Scheduling pours: Placing concrete during cooler parts of the day, such as early morning or
at night, can significantly reduce the initial concrete temperature.[11]

Troubleshooting Guide - Hot Weather
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Issue

Probable Cause(s)

Troubleshooting Steps

Rapid Loss of Workability
(Slump)

High ambient temperature,
high concrete temperature,

delayed transportation.

1. Verify the initial slump at the
batching plant. 2. Consider
using a set-retarding admixture
to delay the setting time. 3.
Minimize transport and waiting
times. 4. Protect the concrete
from direct sunlight and wind
during transport and

placement.

Plastic Shrinkage Cracks

Appearing on the Surface

The rate of evaporation
exceeds the rate of bleeding.
This is exacerbated by high
wind speeds, low humidity, and
high temperatures.[4][6]

1. Erect windbreaks and
sunshades to reduce wind
speed and direct sunlight on
the concrete surface. 2. Apply
a fine mist of water (fogging) to
increase the humidity of the air
above the concrete. 3. Use an
evaporation retarder on the
surface immediately after
screeding. 4. Start curing as
soon as the surface is hard

enough to prevent damage.

Difficulty in Finishing the

Concrete Surface

Accelerated setting of the
concrete due to high

temperatures.

1. Ensure adequate manpower
is available for timely finishing.
2. Use a set-retarding
admixture to provide more time
for finishing operations. 3.
Protect the concrete surface
from drying out during

finishing.

Quantitative Data for Hot Weather Concreting

Table 1: Effect of Temperature on Setting Time of Concrete
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Temperature Approximate Setting Time
38°C (100°F) 1 hour 40 minutes

32°C (90°F) 2 hours 40 minutes

27°C (80°F) 4 hours

21°C (70°F) 6 hours

Source: Adapted from data on the effect of temperature on concrete setting times.[14]

Table 2: Recommended Admixture Dosages for M25 in Hot Weather

. Typical Dosage Range (%
Admixture Type . Purpose
by weight of cement)

Set Retarder (Lignosulfonate-

0.2% - 0.5% To delay the initial setting time.
based)
Superplasticizer To improve workability at a
il 0.5% - 1.2% P v ]
(Polycarboxylate-based) lower water-cement ratio.

Note: The exact dosage should be determined through trial mixes.

Section 2: Cold Weather Concreting with M25

Concreting in cold weather, defined by ACI 306R as a period when the average daily air
temperature is less than 40°F (4.5°C) for more than three successive days, requires special
precautions to prevent damage from freezing and to ensure adequate strength development.

Frequently Asked Questions (FAQs) - Cold Weather

Q1: What are the primary risks associated with concreting M25 in cold weather?
Al: The main risks are:

o Freezing of fresh concrete: If the water in the concrete freezes, it expands by about 9%,
which can cause significant damage to the internal structure of the concrete, leading to a
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reduction in strength of up to 50%.[4]

o Delayed strength gain: The hydration of cement is a chemical reaction that slows down at
lower temperatures. This results in a slower rate of strength development.

o Thermal shock: Rapid cooling of the concrete surface after the removal of formwork or
insulation can lead to cracking.

Q2: What is the minimum temperature at which M25 concrete should be placed and
maintained?

A2: According to ACI 306R-16, for a concrete section with a minimum dimension of less than
300mm, the minimum concrete temperature as placed and maintained should be 13°C (55°F).
For thicker sections, this temperature can be lower. It is crucial to prevent the concrete from
freezing until it has reached a compressive strength of at least 3.5 MPa (500 psi).[9]

Q3: How can | accelerate the strength gain of M25 concrete in cold weather?
A3: To accelerate strength gain:

o Use of accelerating admixtures: Calcium chloride is a common accelerator, but it should not
be used in reinforced concrete due to the risk of corrosion. Non-chloride accelerators are
available.

e Use of high-early-strength cement: Type Ill Portland cement can be used to achieve faster
strength development.

e Maintain a higher curing temperature: Protecting the concrete with insulating blankets or
heated enclosures will maintain a higher internal temperature, thus accelerating hydration.

Troubleshooting Guide - Cold Weather
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Issue

Probable Cause(s)

Troubleshooting Steps

Slow Setting and Hardening of

Concrete

Low ambient and concrete
temperatures slowing down

the hydration process.

1. Increase the concrete
temperature by heating the
mixing water and/or
aggregates. 2. Use an
accelerating admixture (non-
chloride for reinforced
concrete). 3. Provide insulation
or heated enclosures to
maintain the concrete

temperature.

Surface Scaling or Spalling

after Curing

Freezing of the concrete

surface at an early age.

1. Ensure the concrete is
protected from freezing for the
recommended duration. 2.
Avoid water curing in freezing
conditions. Use curing
compounds instead. 3. Allow
the concrete to air-dry before
exposing it to freeze-thaw

cycles.

Cracking upon Removal of

Formwork

Thermal shock due to a large
temperature difference
between the concrete surface

and the ambient air.

1. Gradually remove insulation
or reduce the temperature in
heated enclosures to allow the
concrete to cool slowly. 2. The
rate of cooling should not
exceed 3°C (5°F) per hour for
the first 24 hours.

Quantitative Data for Cold Weather Concreting

Table 3: Recommended Minimum Concrete Temperatures for M25 (ACIl 306R-16)
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] . ] Minimum Concrete Temperature as
Least Dimension of Section .
Placed and Maintained

<300 mm 13°C (55°F)
300 to 900 mm 10°C (50°F)
900 to 1800 mm 7°C (45°F)
> 1800 mm 5°C (40°F)

Table 4: Curing Period to Attain Frost Resistance for M25 Concrete

Curing and Protection Temperature Curing Period (Days)
10°C (50°F) 6
21°C (70°F) 4

Note: This is an approximation. The actual time depends on the mix design and other factors.

Section 3: Experimental Protocols
Slump Test of Hydraulic-Cement Concrete (ASTM C143)

Objective: To determine the workability and consistency of freshly mixed M25 concrete.

Apparatus:

Slump cone: Frustum of a cone, 300 mm (12 in) in height, with a base diameter of 200 mm
(8 in) and a top diameter of 100 mm (4 in).

o Tamping rod: Steel rod, 16 mm (5/8 in) in diameter and approximately 600 mm (24 in) long,
with a hemispherical tip.

o Base plate: Arigid, flat, non-absorbent surface.
e Measuring tape or ruler.

e Scoop.
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Procedure:

e Dampen the inside of the slump cone and the base plate.[14]

o Place the cone on the base plate. Hold it firmly in place by standing on the two footpieces.
 Fill the cone in three layers, each approximately one-third of the volume of the cone.[14]

e Rod each layer 25 times with the tamping rod, distributing the strokes evenly over the cross-
section. For the upper layers, the rod should penetrate the underlying layer by about 25 mm
(1 in).[14]

» After the top layer has been rodded, strike off the surface of the concrete with the tamping
rod.

o Clean away any excess concrete from around the base of the cone.

o Carefully lift the cone vertically upwards in 5 + 2 seconds, without any lateral or torsional
motion.[14]

e Immediately measure the slump by determining the vertical distance between the top of the
cone and the displaced original center of the top surface of the concrete specimen.

Compressive Strength of Concrete Cubes (IS 516)

Objective: To determine the compressive strength of hardened M25 concrete.
Apparatus:

e Cube moulds: 150 mm x 150 mm x 150 mm.

e Tamping rod.

o Compression testing machine.

Procedure:

o Place the freshly mixed concrete in the cube moulds in layers of approximately 50 mm deep.
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» Compact each layer with not less than 35 strokes of the tamping rod.
o Level the top surface of the concrete with a trowel.
» Store the filled moulds at a temperature of 27 + 2°C for 24 + 0.5 hours.

o After 24 hours, remove the specimens from the moulds and submerge them in clean, fresh
water until the time of testing.

» For testing, remove the cubes from the water and wipe off any excess water from the
surface.

e Place the cube in the compression testing machine on the bearing surface.
e Apply the load gradually at a rate of 140 kg/sg.cm/min until the specimen fails.
e Record the maximum load applied to the specimen.

o Calculate the compressive strength by dividing the maximum load by the cross-sectional
area of the cube.

Section 4: Visual Workflow and Logic Diagrams
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Start: M25 Concrete Pour
in Hot Weather

Check Ambient Conditions
(Temp > 40°C or High Wind/Low Humidity)

Implement Pre-Pour Precautions

« Cool Aggregates
» Use Chilled Water/Ice
« Schedule Pour for Cooler Hours

Place and Compact M25 Concreta
« Consider Retarding Admixtures

Monitor Surface Evaporation Rate

High Evaporation Risk

Low

Apply Protective Measures

A/
* Erect Windbreaks/Sunshades
* Fogging/Misting Finish Concrete Surface
* Apply Evaporation Retarder

Initiate Curing Promptly
(Wet Burlap, Curing Compound)

End: Cured M25 Concrete

Click to download full resolution via product page

Caption: Decision workflow for M25 hot weather concreting.
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Start: M25 Concrete Pour
in Cold Weather

Check Air Temperature
(Below 5°C)

Implement Pre-Pour Precautions No

y

Place and Compact M25 Concreta

* Heat Mixing Water/Aggregates
» Use Accelerating Admixtures
e Thaw Subgrade

Monitor Concrete Temperature

Below Minimum

Above Minimum?

Apply Protection

Maintain Curing Temperature « Insulating Blankets
(for recommended duration) » Heated Enclosures

Gradual Cooling

End: Cured M25 Concrete

Click to download full resolution via product page

Caption: Decision workflow for M25 cold weather concreting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1574474?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

